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Compound of Interest

Compound Name: Ivabradine N-oxide

Cat. No.: B1156075

Get Quote

Executive Safety Summary
Immediate Action Required: Ivabradine N-oxide (Impurity E) is classified as Very Toxic to

Aquatic Life (H400/H410) and a suspected reproductive toxin.[1][2][3] Core Directive: Under no

circumstances should this compound, its solutions, or contaminated consumables be

discharged into municipal wastewater or sink drains.[3] Disposal Standard: High-temperature

incineration via a licensed hazardous waste contractor is the only validated disposal method to

ensure complete destruction of the pharmacophore.[1][2][3]

Chemical Characterization & Hazard Profile
Before initiating disposal, verify the material identity to ensure compatibility with waste streams.

[3] Ivabradine N-oxide is typically used as a Pharmaceutical Analytical Impurity (PAI) or

reference standard.[1][2][3]
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Parameter Technical Detail

Chemical Name Ivabradine N-oxide

CAS Number 2511244-97-4

Molecular Formula C₂₇H₃₆N₂O₆

Physical State Solid (typically off-white powder)

Primary Hazard (GHS)
Aquatic Chronic 1 (H410), Repr. 2 (H361d),

STOT RE 2 (H373)

Reactivity Note

N-oxides can exhibit thermal instability at high

temperatures; store cold (-20°C) until disposal.

[1][2][3]

ngcontent-ng-c1352109670="" class="ng-star-inserted">

Scientist's Insight: While the N-oxide functionality implies potential oxidative behavior, the

primary risk driver for disposal is ecotoxicity.[1][3] The specific H410 classification dictates that

even trace amounts (mg scale) can cause long-term adverse effects in the aquatic environment,

necessitating a "Zero-Liquid-Discharge" approach.[1][2][3]

Pre-Disposal Protocol: Segregation & Containment
Effective disposal begins at the bench.[3] Mixing this compound with incompatible waste

streams (e.g., oxidizers or strong acids) can generate hazardous byproducts.[3][4]

A. Solid Waste (Neat Material)[3]
Primary Containment: Do not empty vials. Cap the original vial tightly.

Secondary Containment: Place the vial inside a clear, sealable polyethylene bag (Ziploc

type).
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Labeling: Affix a hazardous waste label immediately. Must read: "Toxic Pharmaceutical

Waste - Incinerate Only."

B. Liquid Waste (HPLC Effluent/Stock Solutions)[3]
Segregation: Collect all HPLC effluent containing Ivabradine N-oxide in a dedicated carboy

labeled "Trace Chemo/Toxic Organic."[1][2][3]

Solvent Compatibility: Ensure the waste stream is compatible with

Acetonitrile/Methanol/Water mixtures typically used in its analysis.[3]

No Dilution: Do not dilute with water to "lower" concentration. This increases the volume of

hazardous waste chargeable by weight.[3]

Disposal Workflow (Step-by-Step)
This workflow ensures compliance with RCRA (USA) and EWC (EU) regulations regarding

pharmaceutical impurities.[1][2][3]

Phase 1: Waste Stream Identification[1][3]
Scenario A (Dry Solid): Expired reference standards, contaminated weighing boats, gloves.

[3]

Action: Segregate into Yellow Bin (Trace Chemotherapy/High Potency) or Black Bin

(RCRA Hazardous) depending on facility protocols.[1][2][3]

Scenario B (Liquid): Mother liquors, NMR solvents.[3]

Action: Segregate into Halogenated or Non-Halogenated solvent waste containers

(depending on the solvent used).[3]

Phase 2: The "Chain of Custody"[1]
Accumulation: Store waste in a Satellite Accumulation Area (SAA) near the point of

generation.[3]

Transfer: Move to the Central Accumulation Area (CAA) only when the container is full or

within 3 days of filling.
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Vendor Handoff: Manifest the waste code.

Suggested Code (US):D001 (Ignitable, if in organic solvent) + Toxic (check state-specific

P-listing for potent cardiac drugs).[1][2][3]

Disposal Method:High-Temperature Incineration (>1000°C) with gas scrubbing.[1][2][3]

Visualizing the Workflow
The following diagram illustrates the decision logic for disposing of Ivabradine N-oxide to

prevent environmental leaching.
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Figure 1: Decision matrix for segregating Ivabradine N-oxide waste streams to ensure

incineration.

Emergency Procedures: Spill Response
In the event of a powder spill (e.g., dropping a 10mg vial), follow this precise protocol to

minimize aerosolization.

Required PPE: Nitrile gloves (double gloved), N95 respirator (or P100), Safety Goggles, Lab

Coat.[1][3]

Isolate: Evacuate the immediate 3-meter radius.[2][3] Mark the area.

Dampen: Do not dry sweep.[3] Gently cover the powder with a paper towel dampened with

water or methanol.[3] This prevents dust formation (N-oxides can be respiratory irritants).[1]

[2][3][5]

Scoop: Use a plastic scoop or stiff paper to lift the dampened material/towel.[3]

Clean: Wipe the surface three times (Triple Rinse Protocol) with:

Wipe 1: Soap and water.[3][5][6]

Wipe 2: 70% Ethanol.[3]

Wipe 3: Water.[3][7][8]

Dispose: All cleanup materials go into the Solid Hazardous Waste bin (Yellow/Black).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1156075?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1156075?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

